Cas no 29745-56-0 (2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-)
29745-56-0 structure
Product Name:2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-
CAS No:29745-56-0
MF:C6H6N4O3
MW:182.136840343475
CID:261735
PubChem ID:169078
Update Time:2025-04-19
2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-
- 1,5,7,8-tetrahydropteridine-2,4,6-trione
- 6-HYDROXY-7,8-DIHYDROLUMAZINE
- 7,8-Dihydro-6-hydroxylumazine
- 2,4,6(3H)-Pteridinetrione, 1,5,7,8-tetrahydro-
- DTXSID70183899
- SCHEMBL11103297
- 29745-56-0
-
- Inchi: 1S/C6H6N4O3/c11-2-1-7-4-3(8-2)5(12)10-6(13)9-4/h1H2,(H,8,11)(H3,7,9,10,12,13)
- InChI Key: XBQISFWWQWPDSV-UHFFFAOYSA-N
- SMILES: O=C1CNC2=C(C(NC(N2)=O)=O)N1
Computed Properties
- Exact Mass: 182.044
- Monoisotopic Mass: 182.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 99.3Ų
Experimental Properties
- Density: 1.71
- Refractive Index: 1.68
2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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